Cas no 446853-42-5 (N-(4-Methylphenyl)-N'-(1-phenylethyl)urea)

• Product Name: N-(4-Methylphenyl)-N'-(1-phenylethyl)urea
• CAS No: 446853-42-5
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• CID: 2621429
• PubChem ID: 19165564
• Update Time: 2025-04-21

N-(4-Methylphenyl)-N'-(1-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(a-methylbenzyl)-3-p-tolylurea
• DTXSID20598176
• DTXCID80548935
• SCHEMBL6054883
• N-(4-Methylphenyl)-N'-(1-phenylethyl)urea
• Oprea1_231806
• AKOS002979810
• 446853-42-5

• Inchi： 1S/C16H18N2O/c1-12-8-10-15(11-9-12)18-16(19)17-13(2)14-6-4-3-5-7-14/h3-11,13H,1-2H3,(H2,17,18,19)
• InChI Key： WUGZOMQSZFLEKI-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(C)=CC=1)NC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 254.141913202Da
• Monoisotopic Mass: 254.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.1Ų